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Compound of Interest

Compound Name: Methyl 2-fluorobenzoate

Cat. No.: B1346881 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Methyl 2-
fluorobenzoate in Modern Chemistry
Methyl 2-fluorobenzoate, a fluorinated aromatic ester, is a pivotal building block in the

landscape of contemporary organic synthesis. Its utility is particularly pronounced in the

pharmaceutical and agrochemical industries, where the introduction of fluorine atoms into

molecular scaffolds can significantly enhance the metabolic stability, binding affinity, and overall

efficacy of active compounds.[1] This guide provides a comprehensive examination of a

fundamental physicochemical property of methyl 2-fluorobenzoate: its density. An accurate

understanding of density is critical for a multitude of applications, from reaction engineering and

fluid dynamics calculations to the formulation of commercial products. This document will delve

into the established density values, the methodologies for its precise measurement, and the

practical implications for laboratory and industrial settings.

Core Physicochemical Properties of Methyl 2-
fluorobenzoate
A foundational understanding of the key identifiers and properties of methyl 2-fluorobenzoate
is essential for any researcher. This information ensures the correct substance is being handled

and allows for accurate calculations and experimental design.
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Property Value Source(s)

CAS Number 394-35-4 [1][2][3]

Molecular Formula C₈H₇FO₂ [1][2]

Molecular Weight 154.14 g/mol [1][2][3]

Appearance
Colorless to almost colorless

clear liquid
[1]

Boiling Point 109-110 °C at 35 mmHg [2][3]

Refractive Index n20/D 1.502 [2][3]

Flash Point
93.80 °C (200.8 °F) - closed

cup
[2][3]

The Density of Methyl 2-fluorobenzoate: A Critical
Parameter
The density of a substance is defined as its mass per unit volume. For methyl 2-
fluorobenzoate, the established density is:

1.21 g/mL at 25 °C[2][3][4]

This value is consistently reported across major chemical suppliers and databases, indicating a

high degree of confidence in its accuracy. The density of a liquid is an intrinsic property that is

influenced by temperature and, to a lesser extent, pressure. As a general principle, the density

of liquids, including methyl 2-fluorobenzoate, decreases with an increase in temperature. This

is due to the expansion of the liquid as its molecules gain kinetic energy and occupy a larger

volume for the same mass. While specific data on the temperature-density profile of methyl 2-
fluorobenzoate is not readily available in the public domain, it is a critical consideration for

applications where the compound will be used at temperatures other than 25 °C.

Methodologies for the Experimental Determination
of Density
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The accurate determination of a liquid's density is a fundamental laboratory practice. The

choice of method often depends on the required precision, the sample volume available, and

the experimental conditions.

Gravimetric Methods
Gravimetric methods are considered the gold standard for density determination due to their

high precision and reliance on fundamental measurements of mass and volume.

1. Pycnometer Method:

A pycnometer is a flask with a precisely calibrated volume. This method offers high accuracy

and is a common choice for establishing reference values.

Step 1: Calibration: The pycnometer is thoroughly cleaned, dried, and its empty mass is

accurately determined. It is then filled with a reference liquid of known density (e.g.,

deionized water) at a specific temperature, and the mass is measured again. The exact

volume of the pycnometer is then calculated.

Step 2: Sample Measurement: The calibrated pycnometer is emptied, cleaned, and dried. It

is then filled with methyl 2-fluorobenzoate at the desired temperature.

Step 3: Mass Determination: The mass of the pycnometer filled with the sample is measured.

Step 4: Density Calculation: The density of the methyl 2-fluorobenzoate is calculated by

dividing the mass of the sample by the calibrated volume of the pycnometer.

2. Graduated Cylinder and Analytical Balance Method:

This is a more straightforward but less precise method suitable for applications where high

accuracy is not paramount.

Step 1: An empty, dry graduated cylinder is weighed on an analytical balance.

Step 2: A known volume of methyl 2-fluorobenzoate is carefully added to the graduated

cylinder. The volume is read from the bottom of the meniscus.

Step 3: The graduated cylinder containing the sample is reweighed.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1346881?utm_src=pdf-body
https://www.benchchem.com/product/b1346881?utm_src=pdf-body
https://www.benchchem.com/product/b1346881?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346881?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 4: The mass of the methyl 2-fluorobenzoate is determined by subtracting the mass of

the empty cylinder.

Step 5: The density is calculated by dividing the mass of the sample by the measured

volume.

Buoyancy-Based Methods
Hydrometer:

A hydrometer is a simple and rapid method for determining the density of a liquid. It consists of

a weighted, sealed glass tube that floats in the liquid. The density is read directly from a

calibrated scale on the stem of the hydrometer at the point where the surface of the liquid

meets the stem. This method is less accurate than gravimetric methods but is useful for quick

measurements and monitoring changes in density.
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Caption: A flowchart illustrating the primary experimental workflows for determining the density

of a liquid.
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Practical Implications and Applications in Research
and Development
An accurate value for the density of methyl 2-fluorobenzoate is crucial in various scientific

and industrial contexts:

Chemical Synthesis: In process chemistry, density is used to calculate the mass of a liquid

from a measured volume, which is often more convenient than weighing, especially for large

quantities. It is also essential for calculating molar concentrations and reaction stoichiometry.

Fluid Dynamics: For the design of chemical reactors and piping systems, density is a key

parameter in fluid flow calculations, including determining pressure drops and mixing

efficiencies.

Product Formulation: In the development of pharmaceuticals and agrochemicals, the density

of intermediates and final products is important for ensuring consistent and accurate dosing

in liquid formulations.

Quality Control: Density measurements can serve as a rapid and effective quality control

check to verify the purity and identity of incoming raw materials and finished products.[1]

Safety and Handling Considerations
Methyl 2-fluorobenzoate is a combustible liquid and should be handled with appropriate care

in a well-ventilated area.[2][3] Always consult the Safety Data Sheet (SDS) before handling this

chemical.

Personal Protective Equipment (PPE):

Eye Protection: Safety glasses with side shields or goggles are mandatory.

Hand Protection: Compatible chemical-resistant gloves should be worn.

Skin and Body Protection: A lab coat and appropriate footwear should be worn.

Storage:
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Store in a tightly closed container in a dry and well-ventilated place. Keep away from heat and

sources of ignition.

Conclusion
The density of methyl 2-fluorobenzoate, established as 1.21 g/mL at 25 °C, is a fundamental

physical constant with significant practical implications for researchers and professionals in

drug development and other chemical industries. A thorough understanding of this property,

coupled with the knowledge of accurate measurement techniques, is essential for ensuring the

safety, reproducibility, and success of experimental and manufacturing processes. This guide

has provided a comprehensive overview of the density of methyl 2-fluorobenzoate, the

methodologies for its determination, and its relevance in a professional context.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1346881?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346881?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

